Cas no 957514-25-9 (2-(3,5-dimethyl-1H-pyrazol-1-yl)pentanoic acid)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)pentanoic acid
• CAS No: 957514-25-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 4723284
• Update Time: 2023-11-20

2-(3,5-dimethyl-1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-pyrazol-1-yl)-pentanoic acid
• ASN 05022630
• 2-(3,5-dimethylpyrazolyl)pentanoic acid
• ST083580
• 2-(3,5-dimethylpyrazol-1-yl)pentanoic acid
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)pentanoic acid

• Inchi： 1S/C10H16N2O2/c1-4-5-9(10(13)14)12-8(3)6-7(2)11-12/h6,9H,4-5H2,1-3H3,(H,13,14)
• InChI Key： XCONUUUICDYQDP-UHFFFAOYSA-N
• SMILES： OC(C(CCC)N1C(C)=CC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives